Ethyl 5-(2-methoxybenzamido)-3-methyl-4-thiocyanatothiophene-2-carboxylate
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Description
The closest compound I found is “5-Chloro-2-methoxy-N- [2- (4-sulfamoylphenyl)ethyl]benzamide” which is an organic building block . It has been reported as an intermediate in the synthesis of glyburide . Glyburide is a second-generation sulfonylurea used to treat patients with diabetes mellitus type II .
Scientific Research Applications
Synthesis and Chemical Reactivity
Thiophene derivatives have been extensively studied for their diverse chemical reactivity, which allows for the synthesis of various pharmacologically active compounds. For example, Chapman et al. (1971) explored the synthesis of pharmacologically active benzo[b]thiophen derivatives, highlighting the versatility of thiophene compounds in medicinal chemistry (Chapman, N., Clarke, K., Gore, B., & Sharma, K., 1971). Similarly, Mohareb et al. (2016) reported on the synthesis of novel thiophene and benzothiophene derivatives with potential anti-proliferative activity, demonstrating the applicability of such compounds in developing anticancer agents (Mohareb, R., Abdallah, A., Helal, M. H., & Shaloof, S. M. H., 2016).
Biological Evaluation and Potential Therapeutic Applications
The study of thiophene derivatives extends into evaluating their biological activities and potential therapeutic applications. Almasirad et al. (2016) designed and synthesized thiadiazole derivatives with a thiophene moiety, evaluating their antitumor activities against human tumor cell lines, which provides insight into the potential therapeutic uses of thiophene derivatives in cancer treatment (Almasirad, A., Firoozpour, L., Nejati, M., Edraki, N., Firuzi, O., Khoshneviszadeh, M., Mahdavi, M., Moghimi, S., Safavi, M., Shafiee, A., & Foroumadi, A., 2016).
Structural Analysis and Design
Research on thiophene derivatives also involves structural analysis and design, aiming to enhance their chemical properties and biological activities. Studies like those conducted by Raghavendra et al. (2016) on the synthesis of lignan conjugates via cyclopropanation of thiophene carboxylates reveal the structural modifications that can be made to thiophene derivatives to improve their antimicrobial and antioxidant properties (Raghavendra, K., Renuka, N., Kameshwar, V. H., Srinivasan, B., Kumar, K. A., & Shashikanth, S., 2016).
properties
IUPAC Name |
ethyl 5-[(2-methoxybenzoyl)amino]-3-methyl-4-thiocyanatothiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S2/c1-4-23-17(21)14-10(2)13(24-9-18)16(25-14)19-15(20)11-7-5-6-8-12(11)22-3/h5-8H,4H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMIWHEJTYFCJPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC=CC=C2OC)SC#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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